Cas no 1261975-90-9 (6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid
• CAS No: 1261975-90-9
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320616
• CID: 2767060
• PubChem ID: 53226517
• Update Time: 2025-07-02

6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-2-(2-FLUORO-5-METHOXYPHENYL)BENZOIC ACID
• 1261975-90-9
• 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%
• 2',3-Difluoro-5'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• DTXSID30690135
• MFCD18320616
• 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid

• MDL： MFCD18320616
• Inchi： 1S/C14H10F2O3/c1-19-8-5-6-11(15)10(7-8)9-3-2-4-12(16)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： OEMLODPWEJXVOW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC=C(C=1C(=O)O)F)OC

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid

Comprehensive Analysis of 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1261975-90-9): Properties, Applications, and Industry Insights

The chemical compound 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1261975-90-9) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This fluorinated benzoic acid derivative belongs to a class of compounds increasingly studied for their bioactivity and synthetic versatility. With the growing demand for fluorinated building blocks in drug discovery, this compound represents an important intermediate for developing novel therapeutic agents.

Structurally, 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid features a di-fluorinated aromatic system with a strategically positioned methoxy group, which contributes to its interesting electronic properties and metabolic stability. The presence of fluorine atoms at both the 6-position of the benzoic acid moiety and the 2-position of the phenyl ring enhances the compound's lipophilicity and potential membrane permeability - critical factors in medicinal chemistry applications. Researchers have noted that such fluorinated pharmacophores often demonstrate improved binding affinity to biological targets compared to their non-fluorinated counterparts.

Recent studies highlight the compound's utility as a versatile synthetic intermediate in the preparation of various bioactive molecules. The carboxylic acid functionality allows for diverse derivatization possibilities, including amide formation, esterification, or reduction to benzyl alcohols. Pharmaceutical scientists are particularly interested in its potential as a scaffold for kinase inhibitors, given the increasing importance of protein kinases as drug targets in oncology and inflammatory diseases. The compound's structural similarity to known kinase inhibitor cores has prompted several research groups to explore its incorporation into novel drug candidates.

From a synthetic chemistry perspective, 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid presents interesting challenges and opportunities. The ortho-fluorine substitution pattern can influence both the reactivity of the aromatic system and the conformation of derived products. Modern synthetic approaches to this compound often employ palladium-catalyzed cross-coupling reactions, demonstrating the growing importance of transition metal catalysis in fluorinated compound synthesis. Analytical characterization typically involves advanced techniques such as LC-MS and multinuclear NMR spectroscopy to confirm the structure and purity of this specialty chemical.

The agrochemical industry has also shown interest in derivatives of 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, particularly for developing new crop protection agents. Fluorine-containing compounds frequently exhibit enhanced pesticidal activity and environmental persistence, making them valuable in pest management strategies. However, researchers emphasize the need for careful assessment of environmental fate and ecotoxicological profiles when developing such compounds for agricultural use.

Quality control of 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid requires stringent analytical protocols. Reputable suppliers typically provide comprehensive certificates of analysis including HPLC purity data, residual solvent content, and heavy metal specifications. The compound's stability under various storage conditions has become a topic of investigation, with studies suggesting that controlled ambient conditions with protection from moisture generally maintain optimal stability for this material.

Market trends indicate growing demand for high-purity fluorinated intermediates like 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid, driven by expansion in the pharmaceutical and specialty chemicals sectors. Industry analysts project continued growth in the fluorochemicals market, particularly for compounds serving as building blocks in drug discovery. This has led to increased investment in green fluorination technologies and more sustainable production methods for such specialty chemicals.

Researchers working with 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid should be aware of its handling considerations. While not classified as highly hazardous, standard laboratory precautions for handling fine chemicals apply, including the use of appropriate personal protective equipment. The compound's material safety data sheet (MSDS) provides essential information about its physical properties, stability, and recommended handling procedures.

Future research directions for 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid may explore its potential in PET radiopharmaceuticals, given the increasing importance of fluorine-18 labeled compounds in diagnostic imaging. Additionally, its application in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry represents underexplored areas that could yield novel materials with interesting properties.

In conclusion, 6-Fluoro-2-(2-fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1261975-90-9) stands as a valuable fluorinated building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to attract research interest, particularly in pharmaceutical development and specialty chemical synthesis. As the chemical industry evolves toward more sophisticated and targeted compounds, materials like this di-fluorinated benzoic acid derivative will likely play increasingly important roles in scientific innovation and industrial applications.